Cas no 1807093-65-7 (Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1807093-65-7
• MF: C₁₁H₁₁Cl₂F₂NO₂
• MW: 298.113348245621
• CID: 4871488
• Update Time: 2025-06-27

Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H11Cl2F2NO2/c1-2-18-9(17)4-6-3-8(13)16-7(5-12)10(6)11(14)15/h3,11H,2,4-5H2,1H3
• InChI Key： VQCLILPPRPUJBO-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C=C(N=1)Cl)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate

Recent Advances in the Study of Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate (CAS: 1807093-65-7)

Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate (CAS: 1807093-65-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel fungicides and herbicides, owing to its unique structural features that enable potent activity against a range of pathogens and weeds. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and mechanistic insights.

In a 2023 study published in the Journal of Agricultural and Food Chemistry, researchers explored the role of Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate as a precursor in the synthesis of next-generation fungicides. The study demonstrated that derivatives of this compound exhibit strong inhibitory effects against Fusarium graminearum, a major pathogen responsible for crop diseases. The researchers employed a combination of molecular docking and in vitro assays to elucidate the binding interactions between the compound and fungal enzymes, revealing its potential as a targeted antifungal agent.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where scientists investigated the compound's utility in medicinal chemistry. The study focused on its incorporation into prodrugs designed to enhance the bioavailability of antiviral agents. The researchers synthesized a series of prodrugs using Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate as a scaffold and evaluated their pharmacokinetic properties. The results indicated improved metabolic stability and controlled release profiles, suggesting its promise in drug delivery systems.

From a synthetic chemistry perspective, recent work has optimized the production of Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate to achieve higher yields and purity. A 2024 paper in Organic Process Research & Development detailed a scalable, cost-effective route for its synthesis, emphasizing green chemistry principles. The new method reduced the use of hazardous reagents and minimized waste generation, aligning with the growing demand for sustainable chemical processes in the industry.

In conclusion, Ethyl 6-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate continues to be a compound of significant interest in both agrochemical and pharmaceutical research. Its versatile applications, coupled with recent advancements in synthesis and mechanistic understanding, underscore its potential to address critical challenges in crop protection and drug development. Future research is expected to explore further derivatives and their biological activities, paving the way for innovative solutions in these fields.